N-(2-methoxy-5-methylphenyl)-1-(4-(2-(3-methoxyphenyl)acetamido)benzyl)-1H-imidazole-4-carboxamide

• IUPAC Name: N-(2-methoxy-5-methylphenyl)-1-[[4-[[2-(3-methoxyphenyl)acetyl]amino]phenyl]methyl]imidazole-4-carboxamide
• InChI: InChI=1S/C28H28N4O4/c1-19-7-12-26(36-3)24(13-19)31-28(34)25-17-32(18-29-25)16-20-8-10-22(11-9-20)30-27(33)15-21-5-4-6-23(14-21)35-2/h4-14,17-18H,15-16H2,1-3H3,(H,30,33)(H,31,34)
• InChI Key: LOHCWNJGZOWRDP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)C2=CN(C=N2)CC3=CC=C(C=C3)NC(=O)CC4=CC(=CC=C4)OC
• Molecular Formula: C28H28N4O4
• Molecular Weight: 484.5 g/mol
• CAS No.: 1251575-13-9

Description

N-(2-methoxy-5-methylphenyl)-1-(4-(2-(3-methoxyphenyl)acetamido)benzyl)-1H-imidazole-4-carboxamide is a useful research compound. Its molecular formula is C28H28N4O4 and its molecular weight is 484.556. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Characterization

• The compound has been synthesized using 'one-pot' reductive cyclization, elucidated through various spectroscopic methods such as IR, 1H-NMR, 13C-NMR, and LC-MS, which highlights its structural complexity and potential for diverse applications in research (Bhaskar et al., 2019).

Molecular Docking Studies

• Research involving the synthesis of similar compounds has led to molecular docking studies, which suggest potential applications in understanding and targeting specific biological receptors or enzymes (Talupur et al., 2021).

Crystal and Molecular Structures

• Studies on the crystal and molecular structures of closely related compounds have been conducted, contributing to the understanding of the physical and chemical properties, which are essential in drug design and material science (Richter et al., 2023).

Cytotoxicity and Anticancer Research

• Some derivatives of the compound have been synthesized and screened for their in vitro cytotoxic activity against specific cancer cells, indicating potential applications in anticancer research (Hassan et al., 2014).

Antibacterial and Antifungal Activities

• Similar compounds have been studied for their in vitro antibacterial and antifungal activities, suggesting potential applications in developing new antimicrobial agents (Khanage et al., 2020).

Antidiabetic Screening

• Research on derivatives of this compound has included in vitro antidiabetic screening, demonstrating potential applications in diabetes research and drug development (Lalpara et al., 2021).